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Compound of Interest

Compound Name: 2,5-Dichlorobenzophenone

Cat. No.: B102398 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. 2,5-Dichlorobenzophenone, a halogenated organic compound, requires specific

procedures for its disposal to mitigate risks to personnel and the environment. Adherence to

these protocols is not only a matter of safety but also a legal requirement.

Immediate Safety and Hazard Information
According to safety data sheets (SDS), 2,5-Dichlorobenzophenone is classified as a

hazardous substance. It is known to cause skin and serious eye irritation.[1][2] Inhalation may

lead to respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE) is

mandatory when handling this chemical. This includes protective gloves, clothing, and eye/face

protection.[1][3] In case of accidental contact, immediate first aid measures should be taken.

For skin contact, wash the affected area with plenty of water, and for eye contact, rinse

cautiously with water for several minutes.[1][3] If irritation persists, medical attention is

necessary.[4]

Quantitative Hazard Classification
The following table summarizes the key hazard information for 2,5-Dichlorobenzophenone.
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Hazard Classification Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[2]

Eye Irritation 2A
H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation[1]

Acute toxicity, oral (Harmful if

swallowed)
4 (50%)

H302 (50%): Harmful if

swallowed[2]

Acute toxicity, dermal (Harmful

in contact with skin)
4 (50%)

H312 (50%): Harmful in

contact with skin[2]

Acute toxicity, inhalation

(Harmful if inhaled)
4 (50%)

H332 (50%): Harmful if

inhaled[2]

Step-by-Step Disposal Protocol
The proper disposal of 2,5-Dichlorobenzophenone is a critical step in the laboratory workflow.

As a halogenated organic compound, it must be treated as hazardous waste and segregated

accordingly.[5][6] Disposal should always be carried out in accordance with local, regional, and

national regulations and through a licensed hazardous waste disposal company.[7][8]

Experimental Protocol: Disposal of 2,5-Dichlorobenzophenone Waste

Personal Protective Equipment (PPE) Verification: Before handling the waste, ensure you

are wearing the appropriate PPE, including chemical-resistant gloves (e.g., nitrile), a lab

coat, and safety goggles with side shields.[3]

Waste Segregation:

Identify a designated hazardous waste container specifically for halogenated organic

solids. This container must be clearly labeled with "Hazardous Waste," the chemical name

"2,5-Dichlorobenzophenone," and the appropriate hazard pictograms.[9][10]
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Do not mix 2,5-Dichlorobenzophenone waste with non-halogenated organic waste,

aqueous waste, or other incompatible chemicals.[5][6]

Container Management:

Use a container that is in good condition, compatible with the chemical, and has a secure,

tight-fitting lid.[7][10]

Keep the waste container closed at all times except when adding waste to prevent the

release of vapors.[6][10]

Waste Transfer:

Carefully transfer solid 2,5-Dichlorobenzophenone waste into the designated

halogenated organic waste container using a clean spatula or scoop.

For residual amounts in original containers, triple rinse with a suitable solvent (e.g.,

acetone, ethanol). The rinsate must also be collected as halogenated organic liquid waste

in a separate, appropriately labeled container.

Decontamination of Labware:

Decontaminate any glassware or equipment that has come into contact with 2,5-
Dichlorobenzophenone by rinsing with an appropriate solvent.

Collect the solvent rinsate as halogenated hazardous waste.

Storage Pending Disposal:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area (SAA) within the laboratory.[9]

The SAA should be away from heat sources and high-traffic areas.[7]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the
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waste container.[8][9]

Final disposal methods may include high-temperature incineration at a specialized facility

equipped with flue gas scrubbing.[11]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2,5-
Dichlorobenzophenone.
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Caption: Disposal workflow for 2,5-Dichlorobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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